Cas no 1821707-84-9 (tert-butyl N-[(1S,2S)-2-(aminomethyl)cyclopentyl]carbamate)

• Product Name: tert-butyl N-[(1S,2S)-2-(aminomethyl)cyclopentyl]carbamate
• CAS No: 1821707-84-9
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5290246
• Update Time: 2026-03-10

tert-butyl N-[(1S,2S)-2-(aminomethyl)cyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl ((1S,2S)-2-(aminomethyl)cyclopentyl)carbamate
• tert-butyl N-[(1S,2S)-2-(aminomethyl)cyclopentyl]carbamate

• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-9-6-4-5-8(9)7-12/h8-9H,4-7,12H2,1-3H3,(H,13,14)/t8-,9-/m0/s1
• InChI Key： HGRDDBPZHZEGNY-IUCAKERBSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]1CCC[C@H]1CN

Additional information on tert-butyl N-[(1S,2S)-2-(aminomethyl)cyclopentyl]carbamate

tert-butyl N-[(1S,2S)-2-(aminomethyl)cyclopentyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[(1S,2S)-2-(aminomethyl)cyclopentyl]carbamate, identified by the CAS Registry Number 1821707-84-9, is a specialized organic compound with significant applications in various fields. This compound belongs to the class of carbamates, which are widely used in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to a cyclopentane ring substituted with an aminomethyl group. The stereochemistry of the molecule is defined by the (1S,2S) configuration of the cyclopentane ring, which plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the importance of stereochemistry in the biological activity of carbamates. The (1S,2S) configuration in this compound has been shown to enhance its stability and bioavailability, making it a promising candidate for drug development. Researchers have also explored the synthesis of this compound through various methods, including asymmetric catalysis and enantioselective reactions. These advancements have not only improved the yield but also reduced the cost of production, making it more accessible for industrial applications.

In terms of applications, tert-butyl N-[(1S,2S)-2-(aminomethyl)cyclopentyl]carbamate has been extensively studied for its potential as a precursor in the synthesis of bioactive molecules. Its ability to undergo various transformations, such as nucleophilic substitutions and Michael additions, has made it a versatile building block in organic synthesis. Additionally, this compound has been investigated for its role in polymer chemistry, where it serves as a cross-linking agent in the production of high-performance polymers.

The latest research on this compound has focused on its environmental impact and biodegradability. Studies have shown that under certain conditions, this compound can undergo enzymatic degradation, reducing its persistence in the environment. This finding is particularly important for industries that rely on carbamates for their products, as it aligns with the growing demand for sustainable and eco-friendly chemicals.

In conclusion, tert-butyl N-[(1S,2S)-2-(aminomethyl)cyclopentyl]carbamate (CAS No. 1821707-84-9) is a multifaceted compound with a wide range of applications across different industries. Its unique structure and stereochemistry make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an even more significant role in advancing modern chemistry.